2-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-6-ethoxy-1,3-benzothiazole

• IUPAC Name: 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-6-ethoxy-1,3-benzothiazole
• InChI: InChI=1S/C20H20N4OS2/c1-2-25-14-7-8-16-18(13-14)27-20(22-16)24-11-9-23(10-12-24)19-21-15-5-3-4-6-17(15)26-19/h3-8,13H,2,9-12H2,1H3
• InChI Key: JDAOXDLMMDGIOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C20H20N4OS2
• Molecular Weight: 396.5 g/mol

Description

The compound “2-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-6-ethoxy-1,3-benzothiazole” is a structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivative. It’s part of a new library of compounds that have been designed and synthesized through a multi-step procedure. These compounds are evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5).

Synthesis Analysis

The synthesis of these compounds involves a multi-step procedure. The structures of the synthesized compounds were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique.

Molecular Structure Analysis

The molecular structure of these compounds was characterized using IR, 1H NMR, 13C NMR, and mass spectral techniques.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Antimicrobial Activity : Novel pyridine derivatives including those related to the specified benzothiazole compound have been synthesized, exhibiting variable and modest antimicrobial activity against various bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011). Similar studies have shown the preparation of pyridine derivatives with benzothiazole moieties, demonstrating considerable antibacterial activity (Patel & Agravat, 2009).

Antiproliferative and Anti-HIV Applications

• Antiproliferative and Anti-HIV Activity : A series of benzothiazole-piperazine derivatives were evaluated for their in vitro antiproliferative activity against human tumor-derived cell lines and showed remarkable effects. However, these compounds displayed no activity against HIV-1 and HIV-2 (Al-Soud et al., 2010).

Anticholinesterase Applications

• Anti-acetylcholinesterase Activity : Benzothiazole derivatives bearing piperazine and thiocarbamate moieties synthesized for potential anticholinesterase properties have been investigated, with some showing inhibitory effect comparable to Donepezil (Mohsen et al., 2014).

Anticancer Applications

• Anticancer Activity : Compounds incorporating the benzothiazole and piperazine moieties have been synthesized and evaluated for anticancer and anti-inflammatory activity, indicating significant in vitro anti-inflammatory activity and inhibitory effects against cancer cell lines (Ghule, Deshmukh, & Chaudhari, 2013).

Corrosion Inhibition

• Corrosion Inhibition : Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effect on steel in a 1 M HCl solution, showing higher inhibition efficiencies and suggesting the potential for both physical and chemical adsorption onto surfaces (Hu et al., 2016).

Mechanism of Action

Target of Action

Compounds with benzothiazole and piperazine moieties have been found to exhibit a wide range of biological activities. For instance, some derivatives of 3-(Piperazin-1-yl)-1,2-benzothiazole act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .

Biochemical Pathways

Compounds with similar structures have been found to influence various pathways related to neurotransmission, particularly those involving dopamine and serotonin .

Pharmacokinetics

Similar compounds are often evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which predicts good absorption or permeation .

Result of Action

Similar compounds have been found to have antibacterial activity, with some showing good activity against bacillus subtilis and staphylococcus aureus .